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Compound of Interest

Compound Name: 2-Chloronaphthalene-d7

Cat. No.: B1436267 Get Quote

Technical Guide: 2-Chloronaphthalene-d7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties and

applications of 2-Chloronaphthalene-d7, a deuterated analog of 2-Chloronaphthalene. This

isotopically labeled compound is a critical tool in environmental analysis, metabolic studies,

and as a reference standard in mass spectrometry-based methods.

Core Physicochemical Data
The fundamental properties of 2-Chloronaphthalene-d7 are summarized below. This data is

essential for accurate quantification, solution preparation, and experimental design.
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Property Value Citations

Molecular Formula C₁₀D₇Cl [1][2]

Molecular Weight 169.66 g/mol [1][2][3][4][5]

Exact Mass 169.0675651 Da [3]

CAS Number 93951-84-9 [1][2][4][5]

IUPAC Name
2-chloro-1,3,4,5,6,7,8-

heptadeuterionaphthalene
[3][4][5]

Synonyms

2-Chloronaphthalene D7,

Naphthalene-1,2,3,4,5,6,8-d7,

7-chloro-

[4][5]

Purity ≥98% [1][2][6]

Unlabeled CAS No. 91-58-7 [1][2][4][5]

Experimental Protocols & Methodologies
While specific synthesis protocols for 2-Chloronaphthalene-d7 are proprietary to

manufacturers, the general synthetic route for its unlabeled counterpart, 2-chloronaphthalene,

involves the direct chlorination of naphthalene.[7] This process typically yields a mixture of

isomers, including 1-chloronaphthalene and more highly substituted derivatives like dichloro-

and trichloronaphthalenes, from which the desired 2-chloronaphthalene is isolated.[7] The

synthesis of the deuterated analog would logically follow a similar pathway, starting with a

deuterated naphthalene precursor.

Preparation of Stock and In Vivo Solutions
For experimental use, particularly in biological systems, proper formulation is critical. The

following are general guidelines for preparing solutions of 2-Chloronaphthalene-d7 for

research purposes.[6]

1. Stock Solution Preparation (e.g., DMSO):

Objective: To create a concentrated stock solution for subsequent dilution.
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Solvent: Dimethyl sulfoxide (DMSO) is a common choice for initial solubilization.

Procedure:

Weigh the required amount of 2-Chloronaphthalene-d7.

Add the calculated volume of DMSO to achieve the desired molarity (e.g., 5 mM, 10 mM).

For example, to prepare 1 mL of a 5 mM stock solution, 0.8483 mg of the compound

would be dissolved in 1 mL of DMSO.

Vortex or sonicate until the compound is fully dissolved.

Aliquot the stock solution into smaller volumes for routine use and store at -20°C or -80°C

to avoid repeated freeze-thaw cycles.[6]

2. In Vivo Formulation (Example for Injection):

Objective: To prepare a biocompatible formulation for administration in animal studies.

Caution: These are common formulations; specific experimental needs may require

optimization.[6]

Example Formulation (DMSO/PEG300/Tween 80/Saline):

Begin with the prepared DMSO stock solution.

For a final formulation ratio of 10:40:5:45 (DMSO:PEG300:Tween 80:Saline), combine the

components sequentially.

For instance, take 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween 80 and mix until the solution is clear.

Finally, add 450 µL of saline to reach the final volume, mixing to ensure homogeneity.[6]

Applications and Biological Interactions
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2-Chloronaphthalene-d7 is primarily used as an internal standard for the quantification of 2-

chloronaphthalene and other related polychlorinated naphthalenes (PCNs) in various matrices.

[1][2] PCNs are recognized as persistent organic pollutants (POPs), making accurate

monitoring in environmental samples (e.g., water, soil) crucial.[1][2]

The unlabeled parent compound, 2-chloronaphthalene, has been shown to induce apoptosis

and autophagy, ultimately leading to cell death.[8] While the metabolism of 2-
chloronaphthalene-d7 is not specifically detailed, studies on monochloronaphthalenes show

they are metabolized in vivo via arene oxide pathways to form hydroxylated metabolites that

are excreted.[9] In some microorganisms, such as Pseudomonas, it can be metabolized to (+)-

trans-7-chloro-1,2-dihydro-1,2-dihydroxynaphthalene.[9] Furthermore, a proposed anaerobic

degradation pathway for related bicyclic aromatic hydrocarbons involves 2-naphthoic acid as a

central intermediate, followed by stepwise reduction of the aromatic ring system.[10]

Logical Workflow Visualization
The following diagram illustrates a typical workflow for using 2-Chloronaphthalene-d7 as an

internal standard in an environmental sample analysis protocol.
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Caption: Workflow for environmental analysis using 2-Chloronaphthalene-d7 as an internal

standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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